Chemo-Structural Profile & Synthetic Utility: 2-Chloro-N-(2-cyanoethyl)-N-phenylacetamide
Chemo-Structural Profile & Synthetic Utility: 2-Chloro-N-(2-cyanoethyl)-N-phenylacetamide
[1]
CAS: 16231-77-9
Formula: C₁₁H₁₁ClN₂O
Molecular Weight: 222.67 g/mol
Class:
Executive Summary: The Dual-Utility Scaffold
2-Chloro-N-(2-cyanoethyl)-N-phenylacetamide (hereafter CNEP ) is a bifunctional electrophile primarily utilized as a high-value intermediate in the synthesis of azo disperse dyes.[1] However, in the context of modern drug discovery, it represents a "privileged structure" for Covalent Fragment-Based Drug Discovery (FBDD) .[1]
Its core architecture combines a reactive
-
Covalent Probe: A lipophilic fragment used to map reactive cysteines in proteomes.
-
Synthetic Linchpin: A precursor for heterocycle formation (e.g., piperazines, quinoxalines) via displacement of the chloride and reduction of the nitrile.
Structural Logic & Reactivity Profile
To utilize CNEP effectively, one must understand its stereoelectronic properties. The molecule possesses two electrophilic sites with distinct reactivity thresholds.
The Electrophilic Warhead ( -Chloroacetamide)
The C-Cl bond adjacent to the carbonyl is the primary reactive center.[1]
-
Mechanism: S
2 Nucleophilic Substitution.[1] -
Target: Soft nucleophiles, predominantly the thiolate anion (
) of Cysteine residues in proteins.[1] -
Kinetics: Moderate reactivity. Unlike acrylamides (Michael acceptors), chloroacetamides are less reversible and form stable thioether adducts.[1]
The Cyanoethyl Tail
-
Function: Acts as a solubility modulator and a "masked" primary amine.
-
Synthetic Utility: The nitrile (
) is generally inert to the mild conditions used for chloride displacement, allowing for orthogonal functionalization.[1]
Mechanism of Action (Covalent Binding)
The following diagram illustrates the irreversible inhibition mechanism common to this class of compounds when interacting with a target protein (e.g., enzymes with catalytic cysteines).[1]
Figure 1: Mechanism of Cysteine Alkylation by
Synthetic Architecture & Protocols
The synthesis of CNEP is a convergent process involving N-alkylation (Michael addition) followed by N-acylation .[1]
Synthesis Workflow
Figure 2: Two-step synthetic pathway from aniline precursors.[1]
Detailed Experimental Protocol
Step 1: Synthesis of N-(2-cyanoethyl)aniline
-
Reagents: Aniline (1.0 eq), Acrylonitrile (1.2 eq), Glacial Acetic Acid or Cu(OAc)₂ (Catalytic).[1]
-
Procedure:
-
Mix aniline and catalyst in a round-bottom flask.
-
Add acrylonitrile dropwise at reflux temperature (caution: acrylonitrile is toxic/volatile).[1]
-
Reflux for 12–24 hours.
-
Distill under reduced pressure to remove unreacted aniline.
-
Checkpoint: Confirm intermediate via GC-MS (M+ = 146).
-
Step 2: Acylation to CNEP (CAS 16231-77-9) [1]
-
Reagents: N-(2-cyanoethyl)aniline (1.0 eq), Chloroacetyl chloride (1.1 eq), Toluene (Solvent).[1]
-
Procedure:
-
Dissolve the intermediate in dry toluene.
-
Cool the solution to 0–5°C using an ice bath (Critical: Exothermic reaction).
-
Add chloroacetyl chloride dropwise over 30 minutes. Note: A base (K₂CO₃ or Et₃N) is recommended to scavenge HCl, though industrial routes often reflux to drive off HCl gas.[1]
-
Allow to warm to room temperature and stir for 3 hours.
-
Workup: Wash with dilute NaHCO₃ (to remove acid), then water.[1] Dry organic layer over MgSO₄.
-
Purification: Recrystallize from Ethanol/Water or use Silica Flash Chromatography (Hexane:EtOAc).
-
Physicochemical Data Summary
| Property | Value/Observation | Relevance |
| Appearance | White to light cream crystalline powder | Purity indicator (Yellowing = oxidation) |
| Melting Point | 113 – 115 °C | Identity confirmation |
| Solubility | Soluble in DCM, Acetone, DMSO; Insoluble in Water | DMSO required for biological assays |
| Reactive Group | Susceptible to hydrolysis at pH > 8 |
Applications in Drug Development[1][2][3]
While CNEP is not a drug, it is a tool compound. Its utility lies in Chemoproteomics and Fragment-Based Lead Generation .
Covalent Fragment Screening
Researchers use CNEP as a member of "Electrophilic Fragment Libraries."
-
Workflow: Incubate CNEP with a target protein (e.g., KRAS, BTK) → Perform Intact Protein Mass Spectrometry.[1]
-
Hit Validation: A mass shift of +186 Da (CNEP minus HCl) indicates covalent modification of a surface cysteine.
-
Why CNEP? The N-phenyl group provides hydrophobic interactions (pi-stacking) that can position the chloroacetamide near a specific cysteine, conferring initial selectivity over a generic alkylator like iodoacetamide.[1]
PAINS and Toxicity Awareness
Critical Warning:
-
False Positives: They can alkylate non-catalytic cysteines, leading to assay interference.
-
Toxicity: High reactivity can lead to glutathione depletion in cells (cytotoxicity).[1]
-
Mitigation: In drug design, the reactivity of the chloroacetamide is often "tuned down" (e.g., by adding steric bulk or switching to an acrylamide) after the initial hit is identified.[1]
Safety & Handling (SDS Summary)
Hazard Class: Alkylating Agent / Skin Sensitizer.
-
H317: May cause an allergic skin reaction (Sensitization).[1]
-
H411: Toxic to aquatic life with long-lasting effects.[1]
Mandatory PPE: Nitrile gloves (double gloving recommended due to permeation risk of chloroacetamides), chemical safety goggles, and fume hood operation.[1]
Decontamination: Spills should be treated with 10% aqueous ammonia or sodium thiosulfate to quench the alkylating capability before disposal.
References
-
Mechanism of Covalent Inhibition
-
Fragment Library Screening
-
Safety & Toxicology Data
-
Synthetic Methodology
- N-Alkylation of Anilines with Acrylonitrile. Organic Syntheses.
-
[1]
Sources
- 1. caymanchem.com [caymanchem.com]
- 2. sigmaaldrich.com [sigmaaldrich.com]
- 3. tsapps.nist.gov [tsapps.nist.gov]
- 4. assets.thermofisher.cn [assets.thermofisher.cn]
- 5. Advanced approaches of developing targeted covalent drugs - PMC [pmc.ncbi.nlm.nih.gov]
- 6. baranlab.org [baranlab.org]
- 7. mdpi.com [mdpi.com]
- 8. Chloroacetamide fragment library screening identifies new scaffolds for covalent inhibition of the TEAD·YAP1 interaction - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
- 9. Chloroacetamide - Wikipedia [en.wikipedia.org]
- 10. Chloroacetamide | ClCH2CONH2 | CID 6580 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 11. fishersci.com [fishersci.com]
